BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to NH2-PEGS8-OH:
Structure, Properties, and Applications

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: NH2-PEGS8-OH
CAS No.: 352439-37-3
Cat. No.: B1665985
Get Quote
. J

Introduction: NH2-PEGB8-OH is a discrete, monodisperse polyethylene glycol (PEG) derivative
that serves as a heterobifunctional linker. Its structure, featuring a primary amine (NH2) at one
terminus and a hydroxyl (OH) group at the other, connected by an eight-unit PEG chain, makes
it an invaluable tool in bioconjugation, materials science, and drug development.[1][2] The
hydrophilic PEG spacer enhances the solubility and pharmacokinetic properties of conjugated
molecules, a critical advantage for developing advanced therapeutics like Antibody-Drug
Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).[3][4] This guide provides
a comprehensive overview of its chemical structure, molecular properties, and key applications
for researchers and drug development professionals.

Core Properties and Structure

NH2-PEG8-OH, also known by its systematic name 23-Amino-3,6,9,12,15,18,21-
heptaoxatricosan-1-ol, is a well-defined chemical entity.[5][6] Its linear structure provides a
flexible spacer arm for conjugating different molecules.

Chemical Structure Diagram
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The structure consists of a primary amine, followed by eight repeating ethylene glycol units,
and is terminated with a primary alcohol.
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To view exact molar ratios, purification steps, and HRP optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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